N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide
• InChI: InChI=1S/C22H20FN3OS/c23-18-8-6-16(7-9-18)12-13-24-21(27)11-10-19-15-28-22-25-20(14-26(19)22)17-4-2-1-3-5-17/h1-9,14-15H,10-13H2,(H,24,27)
• InChI Key: HHHJEMNDPCDMLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CCC(=O)NCCC4=CC=C(C=C4)F
• Molecular Formula: C22H20FN3OS
• Molecular Weight: 393.5 g/mol

Description

N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide, also known as FPTP, is a synthetic compound that belongs to the family of thiazoles. It has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has shown promising results in scientific research for its ability to target specific receptors and produce desired effects.

Mechanism of Action

N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide acts as a selective antagonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. It binds to the receptor and blocks the action of serotonin, a neurotransmitter that plays a crucial role in these processes.
Biochemical and Physiological Effects:
N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide has been shown to produce various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the alteration of brain activity. The compound has also been found to have anxiolytic and antipsychotic effects, making it a potential candidate for the treatment of anxiety and schizophrenia.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide has several advantages for lab experiments, including its high selectivity and potency, as well as its ability to cross the blood-brain barrier. However, the compound also has some limitations, such as its low solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research on N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other scientific fields, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to fully understand the mechanisms of action of N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide and its potential side effects.
Conclusion:
In conclusion, N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide is a synthetic compound that has shown promising results in scientific research for its potential applications in the treatment of various neurological disorders. The compound acts as a selective antagonist of the 5-HT2A receptor and produces various biochemical and physiological effects. While N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide has several advantages for lab experiments, there are also some limitations that need to be addressed. Overall, N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide represents a promising candidate for the development of new treatments for anxiety, depression, and schizophrenia.

Scientific Research Applications

N-(4-fluorophenethyl)-3-(6-phenylimidazo[2,1-b]thiazol-3-yl)propanamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. The compound has shown promising results in the treatment of various neurological disorders, such as anxiety, depression, and schizophrenia.